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Compound of Interest

Compound Name:
1-tert-Butyl 2-methyl 4-

oxopiperidine-1,2-dicarboxylate

Cat. No.: B1365144 Get Quote

N-Boc-4-piperidone is typically a white to off-white or light yellow crystalline powder.[8][9] While

its toxicological properties have not been fully investigated, a consistent hazard profile emerges

from globally harmonized system (GHS) classifications.[8][9][10] A thorough risk assessment is

the foundational step before any laboratory work commences.

GHS Classification and Associated Hazards
The primary hazards associated with N-Boc-4-piperidone involve irritation to the skin, eyes, and

respiratory system. The compound is consistently classified by suppliers as hazardous under

OSHA and other international standards.[11][12]

Hazard Class Category Hazard Statement Primary Sources

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[11][12][13]

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation
[11][12][13]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[11][12][13]

Acute Toxicity (Oral) Category 4
H302: Harmful if

swallowed
[1][13][14]
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Expert Insight: The physical form of the compound—a fine powder—is a key determinant of

risk. The primary route of exposure is through inhalation of airborne dust or direct contact with

skin and eyes. Therefore, all handling procedures must be designed to minimize dust

generation.[8]

Physical and Chemical Properties
Understanding the compound's physical properties is essential for safe handling and storage.

Property Value Source

CAS Number 79099-07-3 [4][11]

Molecular Formula C₁₀H₁₇NO₃ [4]

Formula Weight 199.25 g/mol [4][14]

Appearance
White to off-white crystalline

powder
[8][9]

Melting Point 73-77 °C [1]

Solubility

Soluble in DMSO and ethanol;

sparingly soluble in PBS (pH

7.2)

[4]

Engineering Controls and Personal Protective
Equipment (PPE): A Multi-Layered Defense
A robust safety protocol relies on a combination of engineering controls to contain the hazard at

its source and PPE to protect the individual operator.

Engineering Controls
The principle of "as low as reasonably achievable" (ALARA) for exposure dictates the

necessary engineering controls.

Chemical Fume Hood: All weighing, dispensing, and reaction setup operations involving N-

Boc-4-piperidone powder must be conducted inside a certified chemical fume hood. This is
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the primary engineering control to prevent inhalation of dust.[10]

Ventilation: The laboratory must be equipped with adequate general ventilation to ensure any

fugitive emissions are diluted and removed.[8][13]

Safety Stations: Eyewash stations and safety showers must be readily accessible and

located close to the workstation where the compound is handled.[8][15]

Personal Protective Equipment (PPE)
PPE is the final barrier between the researcher and the chemical. It must be selected based on

the specific hazards and used correctly.

Protection Type Specification Rationale and Source(s)

Hand Protection
Nitrile rubber gloves (minimum

0.11 mm thickness)

Provides a chemical-resistant

barrier. Gloves must be

inspected before use and

removed using the proper

technique to avoid skin

contact.[9][10] Dispose of

contaminated gloves after use.

[9]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles (conforming to EN166

or NIOSH standards)

Protects against airborne dust

particles and accidental

splashes.[9][10]

Skin and Body Protection Laboratory coat
Prevents contamination of

personal clothing.[16]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator

Required if handling large

quantities or if there is a risk of

significant dust generation

outside of a fume hood.[8][17]

Trustworthiness through Self-Validation: Before starting work, always inspect your PPE. Check

gloves for tears or punctures. Ensure safety glasses fit snugly. Know the location and proper
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operation of your fume hood, eyewash station, and safety shower. This personal validation is a

critical safety habit.

Standard Operating Procedures: From Receipt to
Disposal
A systematic workflow minimizes risk at every stage of the compound's lifecycle in the

laboratory.

Workflow for Safe Handling of N-Boc-4-piperidone
The following diagram outlines the critical steps for safely managing N-Boc-4-piperidone within

a laboratory setting.
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Receiving & Initial Storage

Active Handling (in Fume Hood)

Cleanup & Disposal

Receive Package

Inspect Container for Damage

Log into Chemical Inventory

Store in Designated Cool, Dry Area

Don Appropriate PPE

Transport to Hood

Prepare Work Area in Fume Hood

Weigh Compound (Minimize Dust)

Transfer to Reaction Vessel

Decontaminate Glassware & Surfaces

Post-Reaction

Segregate & Label Waste

Dispose of Contaminated PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for N-Boc-4-piperidone from receipt to disposal.
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Detailed Protocol for Weighing and Dispensing
Preparation: Don all required PPE (lab coat, nitrile gloves, safety glasses). Verify that the

chemical fume hood is operational.

Work Area Setup: Place a plastic-backed absorbent liner on the floor of the fume hood to

contain any minor spills. Position the analytical balance inside the hood.

Equilibration: Transport the sealed container of N-Boc-4-piperidone from its storage location

to the fume hood. Allow it to equilibrate to room temperature before opening to prevent

moisture condensation.

Dispensing: Open the container inside the hood. Use a clean spatula to carefully transfer the

desired amount of powder to a tared weigh boat or directly into the reaction vessel. Perform

this action slowly and deliberately to avoid creating airborne dust.

Closure: Promptly and tightly reseal the main container.[8]

Cleanup: Wipe the spatula clean with a solvent-dampened wipe. Dispose of the wipe and

any contaminated weigh boats into a designated solid hazardous waste container.

Final Steps: Remove PPE following proper procedure and wash hands thoroughly with soap

and water.[8]

Storage and Incompatibility
Proper storage is crucial for maintaining the compound's integrity and preventing hazardous

reactions.

Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[8][12]

[15] The recommended storage temperature is room temperature.[1] The storage area

should be secure and accessible only to authorized personnel.

Incompatible Materials: Keep away from strong oxidizing agents and acids.[12][15] Contact

with these substances could lead to vigorous, exothermic reactions.

Hazardous Decomposition: When heated to decomposition, N-Boc-4-piperidone can emit

toxic fumes, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide
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(CO₂).[8][11][12] Keep the compound and its containers away from heat and sources of

ignition.[12][15]

Emergency Procedures: Spill and Exposure
Management
Preparedness is key to mitigating the impact of an accidental release or exposure.

Spill Response Decision Tree

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://pim-resources.coleparmer.com/sds/02203.pdf
https://www.fishersci.com/store/msds?partNumber=AC330270250&productDescription=N-TERT-BUTOXYCARBONYL+-+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL1336109&productDescription=1-BOC-4-PIPERIDONE+99%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL1336109&productDescription=1-BOC-4-PIPERIDONE+99%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC330271000&productDescription=n-boc-4-piperidone-99-thermo-scientific&language=en&countryCode=CA
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1365144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Is the spill small
and contained in a fume hood?

Is the spill large,
outside containment,
or are you unsure?

Evacuate Area
Alert Supervisor

Call Emergency Response

Yes

Are you wearing
appropriate PPE?

No

No

Yes

Retrieve Spill Kit
& Don Additional PPE

No

Sweep up material carefully
(avoid creating dust)

Place in labeled waste container

Yes

Decontaminate the area

Report Incident

Click to download full resolution via product page

Caption: Decision tree for responding to an N-Boc-4-piperidone spill.
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First Aid Measures
These are immediate actions to be taken in case of exposure, followed by seeking professional

medical attention.

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek immediate medical aid.[8][9]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[8] Seek medical attention if irritation develops or

persists.[12]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[8] Remove contact lenses if present and

easy to do.[12] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person.[8] Rinse mouth with water and drink 2-4 cupfuls of water or milk.[8] Seek immediate

medical attention.

Waste Disposal
Chemical waste must be managed in accordance with all federal, state, and local regulations.

[8][17]

Containment: Collect all waste material (spilled compound, contaminated wipes, disposable

PPE) in a suitable, clearly labeled, and sealed container.

Labeling: The waste container must be labeled as hazardous waste and include the full

chemical name: "N-Boc-4-piperidone" or "tert-Butyl 4-oxopiperidine-1-carboxylate".

Disposal: Arrange for pickup and disposal through your institution's Environmental Health

and Safety (EHS) office or a licensed chemical waste disposal company. Do not dispose of

this chemical down the drain or in regular trash.[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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